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Compound of Interest

Compound Name: Mitosox red

Cat. No.: B14094245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

MitoSOX Red is a vital fluorescent probe for the specific detection of mitochondrial superoxide

in live cells. Accurate and reproducible results in studies of oxidative stress, mitochondrial

dysfunction, and related pathologies are critically dependent on the proper handling and

storage of this reagent. This technical guide provides an in-depth overview of the stability and

optimal storage conditions for MitoSOX Red stock solutions, compiled from manufacturer

recommendations and scientific literature.

Overview of MitoSOX Red
MitoSOX Red is a cell-permeant cationic dihydroethidium derivative that selectively targets

mitochondria. In the presence of superoxide (O₂⁻), it is oxidized to 2-hydroxyethidium, which

then intercalates with mitochondrial nucleic acids, emitting a bright red fluorescence. This

specificity allows for the direct measurement of mitochondrial superoxide production, a key

indicator of oxidative stress.

Storage of Lyophilized Powder
The solid, lyophilized form of MitoSOX Red is the most stable state for long-term storage. To

ensure its integrity, the following conditions should be met.
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Parameter Recommendation Rationale Stability

Temperature
-20°C or -80°C[1][2][3]

[4][5]

Minimizes chemical

degradation.

Up to 3 years at

-20°C, 1 year at -20°C

Light

Protect from light

(e.g., store in an

amber vial or a dark

box).

The molecule is

photosensitive and

can degrade upon

light exposure.

Moisture
Store in a desiccated

environment.

The powder is

hygroscopic; moisture

can lead to hydrolysis

and degradation.

Atmosphere

Store with an oxygen

scavenger pouch if

provided; some

suppliers recommend

storing under nitrogen.

Minimizes oxidation of

the probe before its

experimental use.

Preparation of MitoSOX Red Stock Solution
The most common solvent for preparing a concentrated stock solution of MitoSOX Red is high-

quality, anhydrous dimethyl sulfoxide (DMSO).

Standard Protocol:
To prepare a 5 mM stock solution, dissolve 50 µg of lyophilized MitoSOX Red powder in 13 µL

of anhydrous DMSO. For other amounts, adjust the volume of DMSO accordingly. It is crucial

to allow the vial of lyophilized powder to equilibrate to room temperature before opening to

prevent condensation of moisture from the air.

Stability and Storage of the DMSO Stock Solution
The stability of MitoSOX Red once dissolved in DMSO is a critical consideration, as the probe

is more susceptible to degradation in solution. Recommendations for storage vary among

suppliers, highlighting the importance of careful handling.
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Storage Temperature Recommended Duration Key Considerations

-80°C Up to 6 months or 1 year

Recommended for longer-term

storage. Must be stored in

small, single-use aliquots to

avoid repeated freeze-thaw

cycles. Protect from light.

-20°C Up to 1 month

Suitable for shorter-term

storage. Aliquoting is still

highly recommended. Avoid

freeze-thaw cycles and protect

from light.

Room Temperature Not Recommended

Significant degradation can

occur. Some sources state the

stock solution is only stable for

one day.

Key Factors Influencing Stock Solution Stability:

Freeze-Thaw Cycles: Repeated changes in temperature can accelerate the degradation of

the probe. It is strongly advised to aliquot the stock solution into single-use volumes.

Light Exposure: The fluorescent nature of the probe makes it inherently sensitive to light,

which can cause photo-oxidation. All storage and handling steps should be performed with

minimal light exposure.

Oxygen: The presence of oxygen can lead to auto-oxidation of the probe, resulting in

increased background fluorescence. Some manufacturers ship the product with an oxygen

scavenging pouch for this reason. Storing under nitrogen can also mitigate this issue.

Moisture: The use of anhydrous DMSO is critical, as water can contribute to the degradation

of the probe.

Preparation and Storage of Working Solution
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For cellular experiments, the DMSO stock solution is further diluted to a working concentration,

typically in a buffered solution like Hank's Balanced Salt Solution (HBSS) with calcium and

magnesium.

Parameter Recommendation Rationale

Preparation

Prepare fresh for each

experiment from a thawed

aliquot of the DMSO stock.

The probe is least stable in

aqueous solutions.

Working Concentration

Typically between 500 nM and

5 µM. This should be

optimized for the specific cell

type and experimental

conditions.

High concentrations can be

cytotoxic.

Storage

Generally not recommended. If

necessary, a working solution

may be stored at 4°C,

protected from light, for up to

one week, though fresh

preparation is ideal.

To ensure consistent

performance and avoid

artifacts from degraded probe.

Experimental Protocols and Workflows
Workflow for Preparation and Storage of MitoSOX Red

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b14094245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14094245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lyophilized Powder Handling

Stock Solution Preparation

Stock Solution Storage

Working Solution & Experiment

Receive Lyophilized
MitoSOX Red

Store at -20°C to -80°C
Desiccated & Protected from Light

Long-term
Storage

Warm Vial to
Room Temperature

Before Use

Add Anhydrous DMSO
(to 5 mM)

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store Aliquots at -80°C
Protected from Light

Avoid Freeze-Thaw

Thaw Single Aliquot
Before Experiment

Dilute to Working Concentration
(e.g., 5 µM in HBSS)

Incubate with Live Cells
(e.g., 10-30 min at 37°C)

Analyze by Fluorescence
Microscopy or Flow Cytometry

Click to download full resolution via product page

Caption: Workflow for handling and preparing MitoSOX Red solutions.
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Signaling Pathway of MitoSOX Red Detection

MitoSOX Red
(Non-fluorescent)
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Caption: Mechanism of mitochondrial superoxide detection by MitoSOX Red.
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Conclusion
The chemical stability of MitoSOX Red is paramount for obtaining reliable data in the study of

mitochondrial reactive oxygen species. Lyophilized powder should be stored under cold, dark,

and dry conditions. Once reconstituted in DMSO, the stock solution is significantly less stable

and requires storage at -80°C in single-use aliquots to minimize degradation from light, oxygen,

moisture, and freeze-thaw cycles. Working solutions should be prepared fresh for each

experiment. Adherence to these guidelines will ensure the integrity of the probe and the

accuracy of experimental outcomes for researchers in basic science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14094245?utm_src=pdf-body
https://www.benchchem.com/product/b14094245?utm_src=pdf-custom-synthesis
https://tools.thermofisher.com/content/sfs/manuals/mp36008.pdf
https://www.apexbt.com/downloader/document/B8808/Protocol.pdf
https://www.medchemexpress.com/mitosox-red.html
https://file.medchemexpress.com/batch_PDF/HY-D1055/MitoSOX-Red-DataSheet-MedChemExpress.pdf
https://www.researchgate.net/post/MitoSOX_Red_staining_results_are_not_ideal_why
https://www.benchchem.com/product/b14094245#stability-and-storage-of-mitosox-red-stock-solution
https://www.benchchem.com/product/b14094245#stability-and-storage-of-mitosox-red-stock-solution
https://www.benchchem.com/product/b14094245#stability-and-storage-of-mitosox-red-stock-solution
https://www.benchchem.com/product/b14094245#stability-and-storage-of-mitosox-red-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14094245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14094245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14094245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

